Cas no 1215295-80-9 (1-Cyclopentyl-3-piperidinamine)

• Product Name: 1-Cyclopentyl-3-piperidinamine
• CAS No: 1215295-80-9
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD14617543
• CID: 1087048
• PubChem ID: 50944157
• Update Time: 2025-06-20

1-Cyclopentyl-3-piperidinamine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentylpiperidin-3-amine
• 1-cyclopentylpiperidin-3-amine(SALTDATA: FREE)
• MFCD14617543
• BS-37236
• 1215295-80-9
• SB42619
• SCHEMBL13880300
• DTXSID90679002
• AKOS010549078
• 1-cyclopentyl-3-piperidinamine
• EN300-1252863
• 1-Cyclopentyl-3-piperidinamine

• MDL： MFCD14617543
• Inchi： 1S/C10H20N2/c11-9-4-3-7-12(8-9)10-5-1-2-6-10/h9-10H,1-8,11H2
• InChI Key： BPEXQYURTRYAMW-UHFFFAOYSA-N
• SMILES： N1(CCCC(C1)N)C1CCCC1

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

1-Cyclopentyl-3-piperidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-Cyclopentyl-3-piperidinamine

Professional Introduction to Compound with CAS No. 1215295-80-9 and Product Name: 1-Cyclopentyl-3-piperidinamine

1-Cyclopentyl-3-piperidinamine, identified by the Chemical Abstracts Service Number (CAS No.) 1215295-80-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentyl group attached to a piperidine ring with an amine substituent, has garnered attention due to its structural versatility and potential applications in drug discovery. The cyclopentyl moiety contributes to the compound's lipophilicity, while the piperidine ring enhances its solubility and metabolic stability, making it a promising candidate for further exploration in therapeutic development.

The structure of 1-Cyclopentyl-3-piperidinamine is characterized by its rigid cyclopentane ring fused with a nitrogen-containing piperidine core. This unique arrangement allows for diverse interactions with biological targets, including enzymes and receptors. The amine group at the 3-position of the piperidine ring serves as a key pharmacophore, enabling hydrogen bonding and other non-covalent interactions that are critical for drug-receptor binding affinity. Such structural features have made this compound a subject of interest in the design of novel bioactive molecules.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological properties of 1-Cyclopentyl-3-piperidinamine. Researchers have leveraged these tools to predict its binding affinity to various targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. Preliminary simulations suggest that this compound may exhibit inhibitory activity against several therapeutic targets relevant to oncology, neurology, and inflammatory diseases. These findings underscore the potential of 1-Cyclopentyl-3-piperidinamine as a lead compound for further medicinal chemistry optimization.

One of the most compelling aspects of 1-Cyclopentyl-3-piperidinamine is its synthetic accessibility. The cyclopentyl group can be introduced through various synthetic routes, including cycloaddition reactions and nucleophilic substitution processes. Similarly, the piperidine ring can be constructed using established methodologies such as reductive amination or cyclization reactions. These synthetic strategies allow for modular design, enabling chemists to modify different parts of the molecule while retaining its core pharmacophoric features. This flexibility is crucial for developing analogues with improved pharmacokinetic profiles and reduced side effects.

The biological activity of 1-Cyclopentyl-3-piperidinamine has been explored in several preclinical studies. Notably, researchers have investigated its potential as an inhibitor of protein kinases involved in cancer progression. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By targeting these kinases, 1-Cyclopentyl-3-piperidinamine may disrupt aberrant signaling networks and induce apoptosis in cancer cells. Early-stage experiments have shown promising results in vitro, demonstrating its ability to inhibit the activity of several kinases at submicromolar concentrations.

Another area of interest is the potential application of 1-Cyclopentyl-3-piperidinamine in treating neurological disorders. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier (BBB), making them suitable candidates for central nervous system (CNS) therapies. Studies suggest that 1-Cyclopentyl-3-piperidinamine may interact with neurotransmitter receptors or ion channels, potentially modulating synaptic transmission or neuronal excitability. Further research is needed to elucidate its exact mechanism of action in the brain, but these preliminary findings are encouraging for future therapeutic applications.

The pharmacokinetic properties of 1-Cyclopentyl-3-piperidinamine are also under investigation. In vivo studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The cyclopentyl group contributes to its lipophilicity, which can influence both absorption and distribution within the body. Meanwhile, the piperidine ring may affect metabolic stability through interactions with cytochrome P450 enzymes. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential toxicity.

Recent advances in biocatalysis have opened new avenues for synthesizing complex molecules like 1-Cyclopentyl-3-piperidinamine more efficiently and sustainably. Enzymatic methods offer advantages over traditional chemical synthesis by reducing waste generation and lowering energy consumption. Researchers have explored biocatalytic routes for constructing both the cyclopentyl and piperidine moieties using engineered enzymes or natural catalysts. Such approaches align with green chemistry principles and may enhance the scalability of producing this compound for pharmaceutical use.

The future prospects for 1-Cyclopentyl-3-piperidinamine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for translating preclinical findings into clinical trials where appropriate. By leveraging interdisciplinary approaches—combining computational modeling with experimental validation—scientists can accelerate the development pipeline for this promising compound.

In conclusion,1-Cyclopentyl-3-piperidinamine (CAS No. 1215295-80-9) represents a significant advancement in pharmaceutical chemistry due to its unique structure and multifaceted biological activities. Its potential applications span multiple therapeutic areas, including oncology and neurology, making it an attractive candidate for further research and development.* As our understanding of molecular interactions continues to evolve,* so too will our ability* to harness compounds like *this one*for improving human health.* The combination*of synthetic flexibility,* computational insights,*and biological exploration* positions *1-Cyclopentyl-3-piperidinamine* as a cornerstone*of modern drug discovery.*